Cas no 1610563-78-4 (3-(6-chloro-2-methoxypyridin-3-yl)-3-methylpiperidin-2-one)

• Product Name: 3-(6-chloro-2-methoxypyridin-3-yl)-3-methylpiperidin-2-one
• CAS No: 1610563-78-4
• MF: C₃₂H₃₂ClF₃N₆O₅
• MW: 673.081896781921
• MDL: MFCD31560370
• CID: 4609011
• Update Time: 2025-08-02

3-(6-chloro-2-methoxypyridin-3-yl)-3-methylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-3-[(4S,5R)-1-[6-[[1-(5-Chloro-2-methoxypyridin-4-yl)-3-methylpiperidin-4-yl]oxy]pyridin-3-yl]-4-methyl-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazole-5-carbonyl]-4-phenyloxazolidin-2-one
• 3-(6-chloro-2-methoxypyridin-3-yl)-3-methylpiperidin-2-one（WS205068）
• 3-(6-chloro-2-methoxypyridin-3-yl)-3-methylpiperidin-2-one

• MDL： MFCD31560370
• Inchi： 1S/C32H32ClF3N6O5/c1-18-16-40(23-13-27(45-3)38-15-22(23)33)12-11-25(18)47-26-10-9-21(14-37-26)42-28(19(2)29(39-42)32(34,35)36)30(43)41-24(17-46-31(41)44)20-7-5-4-6-8-20/h4-10,13-15,18-19,24-25,28H,11-12,16-17H2,1-3H3/t18?,19-,24+,25?,28+/m0/s1
• InChI Key： UCQWRXMHOBLQQE-UFFFNJCRSA-N
• SMILES： O1C[C@H](C2=CC=CC=C2)N(C([C@@H]2N(C3=CC=C(OC4CCN(C5C(Cl)=CN=C(OC)C=5)CC4C)N=C3)N=C(C(F)(F)F)[C@H]2C)=O)C1=O

Additional information on 3-(6-chloro-2-methoxypyridin-3-yl)-3-methylpiperidin-2-one

Introduction to 3-(6-Chloro-2-methoxypyridin-3-yl)-3-methylpiperidin-2-one (CAS No. 1610563-78-4)

3-(6-Chloro-2-methoxypyridin-3-yl)-3-methylpiperidin-2-one, with the CAS number 1610563-78-4, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidinones and features a unique combination of a chlorinated pyridine ring and a methylated piperidine moiety, which contributes to its distinct pharmacological properties.

The chemical structure of 3-(6-Chloro-2-methoxypyridin-3-yl)-3-methylpiperidin-2-one is characterized by a six-membered piperidine ring with a ketone functional group at the 2-position. The presence of a 6-chloro-2-methoxypyridine substituent at the 3-position imparts specific biological activities, making it a promising candidate for various pharmaceutical applications. The methylation at the 3-position of the piperidine ring further enhances its stability and bioavailability.

Recent studies have highlighted the potential of 3-(6-Chloro-2-methoxypyridin-3-yl)-3-methylpiperidin-2-one in modulating key biological pathways. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The compound's ability to selectively inhibit serotonin reuptake without affecting other neurotransmitters makes it an attractive candidate for developing new antidepressant medications.

In addition to its SSRI properties, 3-(6-Chloro-2-methoxypyridin-3-yl)-3-methylpiperidin-2-one has shown promise in preclinical studies for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. The compound's ability to reduce inflammation through multiple mechanisms, such as inhibiting pro-inflammatory cytokines and modulating immune cell function, suggests its potential as a therapeutic agent in these conditions.

The pharmacokinetic profile of 3-(6-Chloro-2-methoxypyridin-3-yl)-3-methylpiperidin-2-one has also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it suitable for long-term administration in clinical settings. Furthermore, the compound's ability to cross the blood-brain barrier (BBB) is particularly advantageous for treating central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(6-Chloro-2-methoxypyridin-3-yl)-3-methylpiperidin-2-one in various therapeutic areas. Preliminary results from phase I trials have shown promising outcomes in terms of safety and tolerability. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

The synthesis of 3-(6-Chloro-2-methoxypyridin-3-yl)-3-methylpiperidin-2-one involves several steps, including the formation of the piperidine ring and the introduction of the chlorinated pyridine substituent. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and commercial purposes.

In conclusion, 3-(6-Chloro-2-methoxypyridin-3-yl)-3-methylpiperidin-2-one (CAS No. 1610563-78-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound holds significant promise for advancing treatments in various medical fields.